Cas no 1869606-05-2 (2-Amino-4-(1-methoxycyclobutyl)butanoic acid)

• Product Name: 2-Amino-4-(1-methoxycyclobutyl)butanoic acid
• CAS No: 1869606-05-2
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5984735
• PubChem ID: 165506757
• Update Time: 2025-05-25

2-Amino-4-(1-methoxycyclobutyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1869606-05-2
• EN300-1298498
• 2-amino-4-(1-methoxycyclobutyl)butanoic acid
• 2-Amino-4-(1-methoxycyclobutyl)butanoic acid

• Inchi： 1S/C9H17NO3/c1-13-9(4-2-5-9)6-3-7(10)8(11)12/h7H,2-6,10H2,1H3,(H,11,12)
• InChI Key： UHLHNPRPLAJZRK-UHFFFAOYSA-N
• SMILES： O(C)C1(CCC(C(=O)O)N)CCC1

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-Amino-4-(1-methoxycyclobutyl)butanoic acid

Comprehensive Overview of 2-Amino-4-(1-methoxycyclobutyl)butanoic acid (CAS No. 1869606-05-2)

2-Amino-4-(1-methoxycyclobutyl)butanoic acid (CAS No. 1869606-05-2) is a specialized amino acid derivative with a unique cyclobutyl moiety, making it a compound of significant interest in medicinal chemistry and pharmaceutical research. Its molecular structure combines a methoxycyclobutyl group with a butanoic acid backbone, offering distinct physicochemical properties. Researchers are increasingly exploring its potential as a building block for peptide synthesis or as a modulator in bioactive molecule design, aligning with the growing demand for novel therapeutic agents.

The compound’s CAS number 1869606-05-2 serves as a critical identifier in chemical databases and regulatory documentation. Its systematic name, 2-Amino-4-(1-methoxycyclobutyl)butanoic acid, highlights its functional groups, which are pivotal for structure-activity relationship (SAR) studies. Recent trends in drug discovery emphasize the importance of cyclic amino acids like this one, as they often enhance metabolic stability and target binding affinity. This aligns with frequent searches for "amino acid derivatives in drug development" and "cyclobutyl compounds in pharmaceuticals," reflecting industry focus areas.

From a synthetic chemistry perspective, 2-Amino-4-(1-methoxycyclobutyl)butanoic acid presents challenges and opportunities due to its sterically hindered cyclobutyl ring. Chemists are investigating optimized protection-deprotection strategies for its amino and carboxyl groups during peptide coupling reactions. Such methodologies are frequently queried in organic synthesis forums, underscoring the compound’s relevance. Additionally, its potential role in conformational restriction of peptides—a hot topic in biologics design—makes it a subject of academic and industrial research.

The physicochemical properties of CAS 1869606-05-2, such as logP, water solubility, and pKa, are crucial for ADME (Absorption, Distribution, Metabolism, Excretion) profiling. These metrics are often searched alongside terms like "amino acid bioavailability" and "improving drug-like properties." The methoxycyclobutyl group may influence membrane permeability, a key consideration in CNS drug development, another trending research area.

In biotechnology, this compound’s potential extends to enzyme substrate engineering or non-natural amino acid incorporation into proteins. Queries like "expanding the genetic code" and "unnatural amino acids applications" highlight its interdisciplinary appeal. Furthermore, its chirality (with the 2-amino center) raises questions about enantioselective synthesis—a topic dominating asymmetric catalysis discussions.

Regulatory and safety data for 2-Amino-4-(1-methoxycyclobutyl)butanoic acid remain under development, though its structural analogs suggest manageable toxicological profiles. Researchers often search for "amino acid derivative safety" and "regulatory compliance for novel compounds," indicating the need for transparent data. As with all research chemicals, proper handling protocols and analytical validation (e.g., HPLC, NMR) are essential—frequently cited in laboratory best practices.

In summary, CAS No. 1869606-05-2 represents a versatile scaffold at the intersection of peptide science, small-molecule therapeutics, and biochemical engineering. Its exploration addresses pressing questions in modern chemistry and life sciences, resonating with search trends like "next-generation amino acid therapeutics" and "cyclic constraints in drug design." As research progresses, this compound may unlock new avenues in precision medicine and material science.